Cas no 22632-59-3 (Valproic Acid Methyl Ester)

Valproic Acid Methyl Ester structure
Valproic Acid Methyl Ester structure
Valproic Acid Methyl Ester
22632-59-3
C9H18O2
158.23802
1410752

Valproic Acid Methyl Ester Properties

Names and Identifiers

    • methyl 2-propylpentanoate
    • pentanoic acid, 2-propyl-, methyl ester
    • Valeric acid, 2-propyl-, methyl ester
    • Valproic Acid Methyl Ester

Computed Properties

  • 158.13074

Experimental Properties

  • 26.3

Valproic Acid Methyl Ester Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00CCF7-250mg
2-Propylvaleric acid methyl ester
 22632-59-3 98%
250mg
 $20.00 2024-05-24
A2B Chem LLC
AF75171-250mg
2-Propylvaleric acid methyl ester
 22632-59-3 98%
250mg
 $18.00 2024-04-20
Aaron
AR00CCNJ-250mg
2-Propylvaleric acid methyl ester
 22632-59-3 98%
250mg
 $24.00
Enamine
EN300-7000450-0.1g
methyl 2-propylpentanoate
 22632-59-3 95%
0.1g
 $54.0 2023-07-09
eNovation Chemicals LLC
Y1082479-5g
2-Propylvaleric acid methyl ester
 22632-59-3 95%
5g
 $305
TRC
V094775-1g
Valproic Acid Methyl Ester
 22632-59-3
1g
 $ 219.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-472957-1 g
Valproic Acid Methyl Ester,
 22632-59-3
1g
 ￥2,708.00 2023-07-10

Valproic Acid Methyl Ester Synthesis

Synthetic Circuit 1

630-08-0 630-08-0
592-78-9 592-78-9
67-56-1 67-56-1
22632-59-3 22632-59-3
816-19-3 816-19-3
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  1,4-Bis(diphenylphosphino)butane Catalysts: Palladium(1+), aquahydrobis(tricyclohexylphosphine)-, (SP-4-1)-, tetrafluorobora… Solvents: Tetrahydrofuran
Reference
Use of a cationic hydridoaquopalladium(II) complex as a catalyst for olefin hydroesterification
Huh, Keun Tae; et al, Bulletin of the Korean Chemical Society, 1994, 15(4), 304-6

Synthetic Circuit 2

14686-14-7 14686-14-7
630-08-0 630-08-0
67-56-1 67-56-1
22632-59-3 22632-59-3
816-19-3 816-19-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Palladium chloride ,  Bis(2-methoxyphenyl)phenylphosphine Solvents: 1,4-Dioxane ;  48 h, 4 MPa, 100 °C
Reference
The Pd-catalysed hydromethoxycarbonylation of aliphatic internal alkenes with minimal double bond isomerisation
Bredenkamp, Tyler ; et al, Catalysis Communications, 2017, 96, 74-78

Synthetic Circuit 3

14024-48-7 14024-48-7
592-76-7 592-76-7
67-56-1 67-56-1
22632-59-3 22632-59-3
51209-78-0 51209-78-0
816-19-3 816-19-3
111-11-5 111-11-5
Reaction Conditions
1.1 Solvents: Acetone
Reference
Photoassisted methoxycarbonylation of straight-chain terminal olefins under ambient conditions
Gao, Da Bin; et al, Chinese Chemical Letters, 1998, 9(5), 423-425

Synthetic Circuit 4

6443-92-1 6443-92-1
630-08-0 630-08-0
67-56-1 67-56-1
22632-59-3 22632-59-3
51209-78-0 51209-78-0
816-19-3 816-19-3
111-11-5 111-11-5
Reaction Conditions
1.1 Reagents: Lithium chloride Catalysts: Palladium chloride Solvents: Methanol
Reference
Electrode-mediated catalytic carbonylation of olefins
Wayner, D. D. M.; et al, Journal of Molecular Catalysis, 1988, 48(1), 15-19

Valproic Acid Methyl Ester Raw materials

Valproic Acid Methyl Ester Preparation Products

Valproic Acid Methyl Ester Suppliers

SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:22632-59-3)
BAI HE
18901607656
3428632096@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:22632-59-3)
TANG SI LEI
15026964105
2881489226@qq.com

Valproic Acid Methyl Ester Related Literature

  • 1. Mechanism of esterification of 1,3-dimethylamino alcohols by N-acetylimidazole in acetonitrile and the influence of alkyl and geminal dialkyl substitution upon the rate
    Annemieke Madder,Sonny Sebastian,Dirk Van Haver,Pierre J. De Clercq,Howard Maskill J. Chem. Soc. Perkin Trans. 2 1997 2787

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